2-(Allylsulfanyl)-3-benzyl-5,5-diethyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one
2-(Allylsulfanyl)-3-benzyl-5,5-diethyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one
Brand Name:
Vulcanchem
CAS No.:
312625-97-1
VCID:
VC0430151
InChI:
InChI=1S/C26H28N2OS/c1-4-16-30-25-27-23-21-15-11-10-14-20(21)17-26(5-2,6-3)22(23)24(29)28(25)18-19-12-8-7-9-13-19/h4,7-15H,1,5-6,16-18H2,2-3H3
SMILES:
CCC1(CC2=CC=CC=C2C3=C1C(=O)N(C(=N3)SCC=C)CC4=CC=CC=C4)CC
Molecular Formula:
C26H28N2OS
Molecular Weight:
416.6g/mol
2-(Allylsulfanyl)-3-benzyl-5,5-diethyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one
CAS No.: 312625-97-1
Main Products
VCID: VC0430151
Molecular Formula: C26H28N2OS
Molecular Weight: 416.6g/mol
![2-(Allylsulfanyl)-3-benzyl-5,5-diethyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one - 312625-97-1](/images/no_structure.jpg)
| CAS No. | 312625-97-1 |
|---|---|
| Product Name | 2-(Allylsulfanyl)-3-benzyl-5,5-diethyl-5,6-dihydrobenzo[h]quinazolin-4(3H)-one |
| Molecular Formula | C26H28N2OS |
| Molecular Weight | 416.6g/mol |
| IUPAC Name | 3-benzyl-5,5-diethyl-2-prop-2-enylsulfanyl-6H-benzo[h]quinazolin-4-one |
| Standard InChI | InChI=1S/C26H28N2OS/c1-4-16-30-25-27-23-21-15-11-10-14-20(21)17-26(5-2,6-3)22(23)24(29)28(25)18-19-12-8-7-9-13-19/h4,7-15H,1,5-6,16-18H2,2-3H3 |
| Standard InChIKey | ZONFCYGVXMEYNC-UHFFFAOYSA-N |
| SMILES | CCC1(CC2=CC=CC=C2C3=C1C(=O)N(C(=N3)SCC=C)CC4=CC=CC=C4)CC |
| Canonical SMILES | CCC1(CC2=CC=CC=C2C3=C1C(=O)N(C(=N3)SCC=C)CC4=CC=CC=C4)CC |
| PubChem Compound | 1819208 |
| Last Modified | Nov 11 2021 |
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